Cas no 2229525-82-8 (3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229525-82-8
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6599645
• PubChem ID: 165967597
• Update Time: 2025-10-28

3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• 2229525-82-8
• EN300-1832338

• Inchi： 1S/C9H11NO2S/c10-6-4-9(5-6,8(11)12)7-2-1-3-13-7/h1-3,6H,4-5,10H2,(H,11,12)
• InChI Key： NVMUUSTVIISDQL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(Thiophen-2-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid, identified by the CAS number 2229525-82-8, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclobutane ring, which is substituted with an amino group at position 3 and a thiophene moiety at position 1, along with a carboxylic acid group at the same position. The combination of these functional groups makes it a versatile molecule with interesting chemical properties and biological activities.

Recent studies have highlighted the importance of cyclobutane derivatives in drug discovery, particularly due to their ability to adopt non-planar conformations that can mimic natural product scaffolds. The presence of the thiophene ring in this compound adds electron-withdrawing properties, which can enhance the molecule's reactivity and bioavailability. Additionally, the carboxylic acid group provides acidity, making it a potential candidate for forming amide bonds in peptide synthesis or as a building block in medicinal chemistry.

One of the most promising applications of 3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid lies in its potential as an intermediate in the synthesis of bioactive compounds. Researchers have explored its use in constructing complex molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes involved in inflammatory pathways, making them potential candidates for treating conditions like arthritis or neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

The structural uniqueness of 3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid also makes it an interesting subject for theoretical studies. Computational chemistry techniques, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity. These studies have provided insights into the molecule's stability, reactivity towards nucleophilic attack, and potential for participating in hydrogen bonding interactions.

Moreover, the integration of this compound into polymer systems has shown promise in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has led to its use in designing stimuli-responsive materials. Such materials could find applications in sensors, drug delivery systems, and adaptive coatings.

In conclusion, 3-amino-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a valuable tool for researchers in various fields. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in both academic research and industrial development.